tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate
Overview
Description
Tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate, also known as TBTC, is a synthetic organic compound used in a variety of scientific research applications. TBTC is a derivative of thiadiazole, a heterocyclic organic compound with a five-membered ring containing two nitrogen atoms and one sulfur atom. TBTC is a versatile compound with numerous applications in the fields of biochemistry, medicinal chemistry, and chemical synthesis. TBTC has been used in the synthesis of various biologically active compounds, such as antimicrobial agents, anti-cancer agents, and anti-inflammatory agents. TBTC has also been used in the synthesis of a variety of chemical intermediates, such as dyes, pharmaceuticals, and agrochemicals.
Scientific Research Applications
Tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate has been used in a variety of scientific research applications. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate has been used as a reagent in the synthesis of various biologically active compounds, such as antimicrobial agents, anti-cancer agents, and anti-inflammatory agents. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate has also been used in the synthesis of a variety of chemical intermediates, such as dyes, pharmaceuticals, and agrochemicals. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate has also been used as a catalyst in the synthesis of various organic compounds, such as amines, alcohols, and carboxylic acids.
Mechanism of Action
Target of Action
The primary targets of tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Mode of Action
It is known that the compound belongs to the class of thiadiazole derivatives , which are known to interact with various biological targets through different mechanisms.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of chemical compounds. Factors such as temperature, pH, and the presence of other chemicals can affect the activity and stability of tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate . .
Advantages and Limitations for Lab Experiments
Tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate has a number of advantages for use in laboratory experiments. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate is a relatively inexpensive compound, and it is easy to synthesize in the laboratory. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate is also a versatile compound, which makes it useful for a variety of scientific research applications. However, tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate does have some limitations for use in laboratory experiments. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate is a relatively unstable compound, and it can be difficult to store for long periods of time. Additionally, tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate is a relatively toxic compound, and it should be handled with caution.
Future Directions
There are a number of potential future directions for the use of tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate could be used in the synthesis of a variety of biologically active compounds, such as antimicrobial agents, anti-cancer agents, and anti-inflammatory agents. tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate could also be used in the synthesis of a variety of chemical intermediates, such as dyes, pharmaceuticals, and agrochemicals. Additionally, tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate could be used in the development of new catalysts for organic synthesis. Finally, further research into the biochemical and physiological effects of tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate could lead to new therapeutic applications.
properties
IUPAC Name |
tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O2S/c1-7(2,3)12-6(11)9-5-4-8-13-10-5/h4H,1-3H3,(H,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEFQUHGWYWICLL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NSN=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl N-(1,2,5-thiadiazol-3-yl)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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